2,8-Dimethyldibenzothiophene
Overview
Description
2,8-Dimethyldibenzothiophene is a chemical compound with the molecular formula C14H12S . It is used as a sulfur source in microbiology experiments conducted with desulfurizing bacterium .
Molecular Structure Analysis
The molecular structure of 2,8-Dimethyldibenzothiophene consists of a thiophene (a five-membered ring containing four carbon atoms and a sulfur atom) fused to two benzene rings . The molecule also contains two methyl groups attached to the benzene rings .Physical And Chemical Properties Analysis
2,8-Dimethyldibenzothiophene is a solid at 20 degrees Celsius . It has a molecular weight of 212.31 . The compound’s melting point ranges from 120.0 to 123.0 degrees Celsius .Scientific Research Applications
Application 1: Petroleum Geochemistry
- Summary of the Application: Dibenzothiophene (DBT) and its homologues, including 2,8-Dimethyldibenzothiophene, are important molecular markers in petroleum geochemistry . They are used to determine the source facies, depositional environments, and thermal maturity status of crude oils and source rocks .
- Methods of Application or Experimental Procedures: The distribution of dibenzothiophenes, phenyldibenzothiophenes, and benzo [b]naphthothiophenes in crude oils and source rocks from the Niger Delta Basin were investigated by gas chromatography-mass spectrometry .
- Results or Outcomes: The study showed that these compounds were effective in determining the origin, depositional environments, and thermal maturity status of crude oils and source rocks in the Niger Delta Basin, Nigeria .
Application 2: Thermal Simulation Experiments
- Summary of the Application: In thermal simulation experiments, 2,8-Dimethyldibenzothiophene is generated to understand the mechanisms through which these organosulfur compounds are formed in sedimentary environments .
- Methods of Application or Experimental Procedures: Thermal simulation experiments with 3,3’-dimethylbiphenyl and sulfur in closed gold tubes at 200-500 ℃ and 10 MPa afforded three main dimethyldibenzothiophene isomers (DMDBTs) .
- Results or Outcomes: The study found that DBTs could be generated at a temperature as moderate as 200 ℃ under geological conditions, because the temperature threshold of the reaction could be reduced by increasing the system pressure .
Safety And Hazards
properties
IUPAC Name |
2,8-dimethyldibenzothiophene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12S/c1-9-3-5-13-11(7-9)12-8-10(2)4-6-14(12)15-13/h3-8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRYWCJRYULRSJM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)SC3=C2C=C(C=C3)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80880786 | |
Record name | 2,8-Dimethyldibenzo[b,d]thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80880786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,8-Dimethyldibenzothiophene | |
CAS RN |
1207-15-4, 70021-47-5 | |
Record name | Dibenzothiophene, 2,8-dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001207154 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dibenzothiophene, dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070021475 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,8-Dimethyldibenzo[b,d]thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80880786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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